Cas no 108200-18-6 (Butane,1-bromo-2-chloro-)
Butane,1-bromo-2-chloro- structure
Product Name:Butane,1-bromo-2-chloro-
CAS No:108200-18-6
MF:C4H8BrCl
MW:171.463319778442
CID:127851
PubChem ID:13663921
Update Time:2025-04-18
Butane,1-bromo-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Butane,1-bromo-2-chloro-
- 1-BROMO-2-CHLOROBUTANE
- 1-Brom-2-chlor-butan
- 1-bromo-2-chloro-butane
- 2-Chlor-1-brom-butan
- Butane,1-bromo-2-chloro
- 2-CHLORO-1-BROMOBUTANE
- 1-BROMO-2-CHLOROBUTANE TECH
- FT-0642647
- 108200-18-6
- AKOS006275366
- VHMXKTNRBDTDRA-UHFFFAOYSA-N
- SCHEMBL2003680
- DTXSID70546122
-
- Inchi： 1S/C4H8BrCl/c1-2-4(6)3-5/h4H,2-3H2,1H3
- InChI Key： VHMXKTNRBDTDRA-UHFFFAOYSA-N
- SMILES： BrCC(CC)Cl
Computed Properties
- Exact Mass: 169.95000
- Monoisotopic Mass: 169.94979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 30.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.434
- Boiling Point: 142°C at 760 mmHg
- Flash Point: 51.3°C
- Refractive Index: 1.466
- PSA: 0.00000
- LogP: 2.39870
Butane,1-bromo-2-chloro- Customs Data
- HS CODE：2903799090
- Customs Data：
China Customs Code:
2903799090Overview:
2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Summary:
2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Butane,1-bromo-2-chloro- Related Literature
-
Adam. J. M. Burrell,Luke Watson,Nathaniel G. Martin,Niall Oram,Iain Coldham Org. Biomol. Chem. 2010 8 4530
-
J. M. Tedder Q. Rev. Chem. Soc. 1960 14 336
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